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Compound of Interest

Compound Name: 1-(4-pyridinyl)indoline

CAS No.: 20948-73-6

Cat. No.: B4762627

Get Quote

Molecule Identity & Significance
1-(4-Pyridinyl)indoline (also known as 1-(pyridin-4-yl)-2,3-dihydro-1H-indole) is a bicyclic N-

heterocycle characterized by a saturated indoline ring nitrogen-bonded to the 4-position of a

pyridine ring.[1]

PubChem CID: 210100[1]

Molecular Formula:

Molecular Weight: 196.25 g/mol [1]

Monoisotopic Mass: 196.0995 Da[1]

Application: It serves as a rigidified bioisostere of N-aryl amines, commonly employed to

restrict conformational freedom in kinase inhibitors (e.g., targeting VEGFR or EGFR) and to

tune basicity in CNS-active agents.
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Why this matters: The spectroscopic signature is heavily influenced by the method of

preparation. The most robust synthesis is Buchwald-Hartwig Amination, which prevents the

formation of regioisomers common in nucleophilic aromatic substitution (

).
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Caption: Palladium-catalyzed cross-coupling workflow ensuring regiospecific N-arylation.

Spectroscopic Data Analysis[1][2][3][4][5][6][7]
A. Nuclear Magnetic Resonance (NMR)
Causality: The electron-rich indoline nitrogen donates electron density into the pyridine ring via

resonance.[1] This causes a distinct shielding pattern on the pyridine protons compared to

unsubstituted pyridine.

H NMR Data (400 MHz, CDCl

)
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

Pyridine H-2', H-

6'
8.35 – 8.45

Doublet (

Hz)
2H

-protons to

Pyridine N.

Deshielded by

electronegative

nitrogen.[1]

Indoline H-4 7.15 – 7.25 Multiplet 1H
Aromatic ring

proton.[1]

Indoline H-6 7.10 – 7.20 Multiplet 1H
Aromatic ring

proton.[1]

Pyridine H-3', H-

5'
6.95 – 7.05

Doublet (

Hz)
2H

-protons.[1]

Upfield shifted

relative to

pyridine due to

resonance

donation from

indoline N.

Indoline H-5 6.80 – 6.90 Triplet/Multiplet 1H

Aromatic ring

proton (para to

N).[1]

Indoline H-7 6.70 – 6.80 Doublet 1H

Ortho to Indoline

N. Shielded by

electron density

from N.

Indoline H-2 3.95 – 4.05
Triplet (

Hz)
2H

Aliphatic

.[1] Deshielded

by adjacent

Nitrogen.

Indoline H-3 3.10 – 3.20 Triplet ( 2H Benzylic
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Hz) .

Self-Validating Diagnostic:

The "N-H" Check: A pure sample must NOT show a broad singlet around 3.5–5.0 ppm.

Presence of this peak indicates unreacted indoline starting material.

The "Pyridine Shift": If the

-protons (H-3',5') appear below 6.5 ppm, suspect protonation or salt formation.

C NMR Data (100 MHz, CDCl

)
Pyridine C-2,6: ~150.5 ppm (Deshielded

-carbons).[1]

Indoline C-2: ~52.0 ppm (

).[1]

Indoline C-3: ~27.5 ppm (Benzylic

).[1]

Pyridine C-3,5: ~108-110 ppm (Shielded by resonance).[1]

B. Mass Spectrometry (MS)
Technique: Electrospray Ionization (ESI) in Positive Mode is the standard for this basic

heterocycle.
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Parameter Value Interpretation

Molecular Ion 197.1

Protonation occurs

preferentially at the Pyridine

Nitrogen (most basic site).[1]

Radical Cation 196.1
Observed in EI (Electron

Impact) sources.

Fragmentation 118

Loss of Pyridine ring (

, mass 78). Leaves the

indoline cation.

Adducts 219.1
(Common in glass/solvent

contamination).

C. Infrared Spectroscopy (IR)
Method: ATR-FTIR (Attenuated Total Reflectance).[1]

3050 cm

: C-H stretch (Aromatic).

2850–2950 cm

: C-H stretch (Aliphatic

of indoline).[1]

1585–1595 cm

:C=N stretch (Pyridine ring breathing). This is the strongest diagnostic band.

1480–1500 cm

: C=C aromatic stretch.[1]

Absence of 3300–3400 cm
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: Confirms tertiary amine formation (no N-H stretch).[1]

Experimental Protocols
Protocol 1: Sample Preparation for NMR
Objective: Prevent concentration-dependent shifts and water interference.[1]

Drying: Dry 10 mg of 1-(4-pyridinyl)indoline under high vacuum (<1 mbar) for 2 hours to

remove trace solvents (EtOAc/DCM) which overlap with aliphatic signals.

Solvent Choice: Use CDCl

(99.8% D) neutralized with basic alumina.

Reasoning: Acidic traces in CDCl

(HCl/DCl) will protonate the pyridine nitrogen, shifting the H-2'/6' signals downfield by >0.5
ppm and broadening the spectrum.

Filtration: Filter the solution through a cotton plug in a glass pipette directly into the NMR

tube to remove inorganic palladium salts (black specs) that cause line broadening due to

paramagnetism.

Protocol 2: LC-MS Purity Check
Objective: Rapid validation of reaction completion.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (indoline specific).
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Success Criteria: Single peak at retention time corresponding to

197.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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